BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for TH1834
Treatment of MCF7 Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TH1834

Cat. No.: B3011650

Audience: Researchers, scientists, and drug development professionals.

Introduction

TH1834 is a potent and specific inhibitor of the histone acetyltransferase TIP60 (KAT5).[1][2]
TIP60 plays a crucial role in DNA damage response, cell cycle progression, and apoptosis.[1]
In breast cancer cells, such as the MCF7 cell line, inhibition of TIP60 by TH1834 has been
shown to induce apoptosis and increase DNA damage, highlighting its potential as a
therapeutic agent.[1][3] These application notes provide detailed protocols for treating MCF7
cells with TH1834 and assessing its effects on cell viability, cell cycle progression, and protein
expression.

Mechanism of Action

TH1834 selectively inhibits the catalytic activity of TIP60, a key enzyme in the MYST family of
histone acetyltransferases. This inhibition leads to a reduction in the acetylation of histone and
non-histone proteins involved in critical cellular processes. In MCF7 cells, TH1834 treatment
results in increased levels of unrepaired DNA damage, as indicated by the formation of yH2AX
foci, and induction of apoptosis through the activation of caspase-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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